1-Benzyl-7'-methoxy-2'-(4-methoxyphenyl)-1',10b'-dihydrospiro[piperidine-4,5'-pyrazolo[1,5-c][1,3]benzoxazine]

• Molecular Formula: C29H31N3O3
• Molecular Weight: 469.6 g/mol
• IUPAC Name: 1'-benzyl-7-methoxy-2-(4-methoxyphenyl)spiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,4'-piperidine]
• InChI: InChI=1S/C29H31N3O3/c1-33-23-13-11-22(12-14-23)25-19-26-24-9-6-10-27(34-2)28(24)35-29(32(26)30-25)15-17-31(18-16-29)20-21-7-4-3-5-8-21/h3-14,26H,15-20H2,1-2H3
• InChI Key: FVDXDMJXMIFHSJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN3C(C2)C4=C(C(=CC=C4)OC)OC35CCN(CC5)CC6=CC=CC=C6

Description

The compound 1-Benzyl-7'-methoxy-2'-(4-methoxyphenyl)-1',10b'-dihydrospiro[piperidine-4,5'-pyrazolo[1,5-c][1,3]benzoxazine] is a spirocyclic heterocycle featuring a piperidine ring fused to a pyrazolo[1,5-c][1,3]benzoxazine core. Key structural attributes include:

• Spiro architecture: The piperidine ring (position 4) is spiro-linked to the pyrazolo-benzoxazine system, creating a rigid three-dimensional framework .
• Substituents: A benzyl group at position 1 of the piperidine ring. A methoxy group at the 7'-position of the benzoxazine moiety. A 4-methoxyphenyl group at the 2'-position of the pyrazole ring .

Preparation Methods

The synthesis of 1-Benzyl-7’-methoxy-2’-(4-methoxyphenyl)-1’,10b’-dihydrospiro[piperidine-4,5’-pyrazolo[1,5-c][1,3]benzoxazine] involves multiple steps, typically starting with the preparation of the core spiro structure. Common synthetic routes include:

Cyclization Reactions: Utilizing cyclization reactions to form the spiro core.

Substitution Reactions: Introducing the benzyl and methoxy groups through nucleophilic substitution reactions.

Catalytic Reactions: Employing catalysts such as palladium or copper to facilitate the formation of the pyrazolo and benzoxazine rings.

Industrial production methods often involve optimizing these reactions for higher yields and purity, using advanced techniques like continuous flow synthesis and automated reaction monitoring.

Chemical Reactions Analysis

1-Benzyl-7’-methoxy-2’-(4-methoxyphenyl)-1’,10b’-dihydrospiro[piperidine-4,5’-pyrazolo[1,5-c][1,3]benzoxazine] undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using hydrogen gas and a palladium catalyst can convert the compound into its reduced forms, such as alcohols or amines.

Substitution: Nucleophilic substitution reactions can introduce different functional groups, altering the compound’s properties and reactivity.

Common reagents used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-Benzyl-7’-methoxy-2’-(4-methoxyphenyl)-1’,10b’-dihydrospiro[piperidine-4,5’-pyrazolo[1,5-c][1,3]benzoxazine] has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as a therapeutic agent, particularly in the treatment of neurological disorders and cancer.

Biological Research: It is used as a tool compound to study cellular pathways and molecular interactions.

Industrial Applications: The compound’s unique structure makes it a candidate for developing new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-Benzyl-7’-methoxy-2’-(4-methoxyphenyl)-1’,10b’-dihydrospiro[piperidine-4,5’-pyrazolo[1,5-c][1,3]benzoxazine] involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets, leading to changes in cellular signaling pathways. For example, it may inhibit or activate certain enzymes, affecting metabolic processes and cellular functions.

Comparison with Similar Compounds

Core Modifications

• Spiro vs. Non-Spiro Systems: The target compound’s spiro-piperidine architecture (vs. cyclohexane in or non-spiro systems in ) confers conformational rigidity, which may enhance target binding selectivity .
• Halogen vs.

Substituent Effects

• Benzyl Group : The 1-benzyl moiety in the target compound increases lipophilicity compared to the methyl group in , which could influence blood-brain barrier penetration .
• Methoxy Positioning : The 7'-methoxy group is conserved across multiple analogs (e.g., ), suggesting a role in π-stacking interactions or enzyme active-site recognition.

Biological Activity

The compound 1-Benzyl-7'-methoxy-2'-(4-methoxyphenyl)-1',10b'-dihydrospiro[piperidine-4,5'-pyrazolo[1,5-c][1,3]benzoxazine] is a member of the benzoxazine family, which has garnered attention due to its diverse biological activities. This article explores its pharmacological properties, mechanisms of action, and potential therapeutic applications based on recent research findings.

Chemical Structure and Properties

This compound features a complex structure that includes a benzoxazine core, which is known for its biological significance. The presence of methoxy groups enhances its solubility and bioavailability.

Anticancer Activity

Recent studies have highlighted the anticancer potential of benzoxazine derivatives, including the compound . Research indicates that compounds with similar structures exhibit significant cytotoxicity against various cancer cell lines:

• Cell Lines Tested : A549 (lung adenocarcinoma), SW-480 (colorectal cancer), MCF-7 (breast cancer).
• IC50 Values : The compound demonstrated varying degrees of effectiveness with IC50 values comparable to established chemotherapeutics like Cisplatin.

Cell Line	IC50 Value (µM)	Reference
A549	5.9
SW-480	2.3
MCF-7	5.65

Antimicrobial Activity

The benzoxazine scaffold is also associated with antimicrobial properties . Studies have shown that derivatives exhibit activity against both Gram-positive and Gram-negative bacteria.

• Mechanism of Action : The antimicrobial effect is attributed to the disruption of bacterial cell walls and interference with metabolic pathways.

Bacterial Strain	Activity	Reference
Staphylococcus aureus	Significant inhibition
Escherichia coli	Moderate inhibition

Other Biological Activities

In addition to anticancer and antimicrobial effects, benzoxazines have been reported to possess:

• Antioxidant Activity : Protects cells from oxidative stress.
• Anti-inflammatory Properties : Inhibits inflammatory pathways.
• Antidiabetic Effects : Improves insulin sensitivity in preclinical models.

The biological activities of 1-Benzyl-7'-methoxy-2'-(4-methoxyphenyl)-1',10b'-dihydrospiro[piperidine-4,5'-pyrazolo[1,5-c][1,3]benzoxazine] are believed to involve:

• Inhibition of Key Enzymes : Such as kinases involved in cancer cell proliferation.
• Induction of Apoptosis : Triggering programmed cell death in malignant cells.
• Modulation of Signaling Pathways : Affecting pathways like MAPK and PI3K/Akt which are crucial for cell survival and growth.

Case Studies

Several case studies have explored the efficacy of similar compounds in clinical settings:

• A study on a related benzoxazine showed a significant reduction in tumor size in animal models when administered at specific dosages.